Cas no 1019543-70-4 (N-(butan-2-yl)quinolin-5-amine)

• Product Name: N-(butan-2-yl)quinolin-5-amine
• CAS No: 1019543-70-4
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 4567847
• PubChem ID: 43192391
• Update Time: 2025-05-26

N-(butan-2-yl)quinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinamine, N-(1-methylpropyl)-
• N-(butan-2-yl)quinolin-5-amine

• Inchi： 1S/C13H16N2/c1-3-10(2)15-13-8-4-7-12-11(13)6-5-9-14-12/h4-10,15H,3H2,1-2H3
• InChI Key： RFTQXBNXYIIFOI-UHFFFAOYSA-N
• SMILES： N1C2C(=C(NC(C)CC)C=CC=2)C=CC=1

Computed Properties

• Exact Mass: 200.131349g/mol
• Monoisotopic Mass: 200.131349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.28g/mol
• XLogP3: 3.9
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on N-(butan-2-yl)quinolin-5-amine

Introduction to N-(butan-2-yl)quinolin-5-amine (CAS No. 1019543-70-4)

N-(butan-2-yl)quinolin-5-amine, a compound with the chemical formula C₁₃H₁₅N, is a derivative of quinoline that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1019543-70-4, is particularly noted for its potential applications in the synthesis of bioactive molecules and as a building block for more complex pharmacological agents. The structural integrity of this molecule, featuring a butyl group attached to a quinoline core, makes it a versatile candidate for further chemical modifications and functionalization.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. Among these derivatives, N-(butan-2-yl)quinolin-5-amine stands out due to its unique structural features, which may contribute to enhanced binding affinity and selectivity towards target enzymes and receptors. The presence of the butyl group at the 2-position of the quinoline ring introduces steric hindrance and electronic effects that can be fine-tuned to modulate biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-(butan-2-yl)quinolin-5-amine with high precision. These studies suggest that the compound may interact with proteins involved in signal transduction pathways, making it a promising candidate for therapeutic intervention in diseases such as cancer and inflammatory disorders. The butyl side chain, in particular, has been identified as a key determinant in stabilizing interactions with hydrophobic pockets within protein targets.

In vitro studies have demonstrated that N-(butan-2-yl)quinolin-5-amine exhibits notable inhibitory activity against certain kinases and enzymes implicated in tumor progression. The compound's ability to disrupt aberrant signaling cascades has opened new avenues for the development of targeted therapies. Additionally, its structural similarity to known pharmacological agents suggests that it may be amenable to structure-based drug design approaches, further enhancing its potential as a lead compound.

The synthesis of N-(butan-2-yl)quinolin-5-amine involves multi-step organic reactions, including condensation, reduction, and functional group transformations. The process requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production routes, making it feasible to scale up synthesis for preclinical and clinical studies. The use of green chemistry principles has also been explored to minimize environmental impact while maintaining high reaction efficiencies.

Preclinical research on N-(butan-2-yl)quinolin-5-amine has focused on evaluating its safety profile and pharmacokinetic properties. Animal models have been employed to assess toxicity and metabolic stability, providing crucial data for regulatory submissions. The compound's favorable pharmacokinetic profile suggests potential for oral administration, which would be advantageous for patient compliance in therapeutic settings.

The future of N-(butan-2-yl)quinolin-5-amine lies in its exploration as a scaffold for drug discovery initiatives. By leveraging combinatorial chemistry and high-throughput screening techniques, researchers aim to identify novel derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, N-(butan-2-yl)quinolin-5-am ine (CAS No. 1019543-70-4) represents a promising candidate in the quest for novel pharmacological agents. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in ongoing drug development efforts. As research continues to uncover new applications for this compound, its role in addressing unmet medical needs is likely to expand significantly.